2-(2-(4-(4-acetylphenyl)piperazin-1-yl)-2-oxoethyl)-6-cyclopropylpyridazin-3(2H)-one

• IUPAC Name: 2-[2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethyl]-6-cyclopropylpyridazin-3-one
• InChI: InChI=1S/C21H24N4O3/c1-15(26)16-4-6-18(7-5-16)23-10-12-24(13-11-23)21(28)14-25-20(27)9-8-19(22-25)17-2-3-17/h4-9,17H,2-3,10-14H2,1H3
• InChI Key: YKFDLKFGZNFJFM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)CN3C(=O)C=CC(=N3)C4CC4
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

2-(2-(4-(4-acetylphenyl)piperazin-1-yl)-2-oxoethyl)-6-cyclopropylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation of Related Compounds

• Research on the synthesis of derivatives similar to the compound of interest has demonstrated significant antimicrobial, antifungal, and anthelmintic activities. A study highlighted the synthesis and characterization of novel derivatives, showing excellent antibacterial and antifungal activities compared to standard drugs (Rajkumar, Kamaraj, & Krishnasamy, 2014). Another study on benzyl and sulfonyl derivatives of related compounds revealed their potential as antibacterial, antifungal, and anthelmintic agents, with some showing significant biological activities (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).

Potential Applications in Drug Discovery

• The synthesis and evaluation of compounds with similar structural motifs have been explored for their potential in drug discovery. For example, compounds synthesized for their antimicrobial properties have shown promising results against various bacterial and fungal strains, indicating the potential for the development of new antimicrobial agents. Such research underscores the importance of exploring the biological activities of novel synthetic compounds (Deshmukh, Karale, Akolkar, & Randhavane, 2017).

Advances in Synthesis Techniques

• The development of efficient synthesis techniques for structurally complex compounds is crucial for advancing pharmaceutical research. Studies have detailed methodologies for synthesizing related compounds, providing insights into the synthesis of the compound . These techniques not only allow for the creation of novel compounds but also offer pathways for the synthesis of derivatives with enhanced biological activities (Guillaume, Cuypers, Vervest, Smaele, & Leurs, 2003).